Cas no 137162-04-0 (Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester)

• Product Name: Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester
• CAS No: 137162-04-0
• MF: C₂₄H₂₂O₁₂
• MW: 502.424288272858
• CID: 2065436
• Update Time: 2025-04-21

Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Apigenen 7-O-beta-D-(2-acetyl)-pyranoglucuronic acid methyl ester

• Inchi： 1S/C24H22O12/c1-10(25)33-22-20(30)19(29)21(23(31)32-2)36-24(22)34-13-7-14(27)18-15(28)9-16(35-17(18)8-13)11-3-5-12(26)6-4-11/h3-9,19-22,24,26-27,29-30H,1-2H3
• InChI Key： UIAVWDXUPQFAJB-UHFFFAOYSA-N
• SMILES： COC(C1C(O)C(O)C(OC(=O)C)C(OC2C=C3OC(C4C=CC(O)=CC=4)=CC(C3=C(O)C=2)=O)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• XLogP3: 0.621

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides